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Abstract
Vat Orange 1, identified by CAS number 1324-11-4, is a synthetic organic compound

belonging to the class of vat dyes.[1] Also known as Golden Yellow RK and C.I. 59105, this

yellowish-brown powder is primarily utilized in the textile industry for dyeing and printing various

fabrics, including cotton, viscose, silk, and polyester blends.[2][3][4][5] Its molecular formula is

C24H10Br2O2, with a molecular weight of approximately 490.14 g/mol .[2][6][7][8] Beyond its

use in textiles, Vat Orange 1 also serves in the manufacturing of organic pigments.[2][5][7] This

guide provides a comprehensive overview of the chemical and physical properties of Vat
Orange 1, its synthesis, applications, and safety information. Recent research has also

explored its potential in material science as an n-type semiconductor for organic field-effect

transistors (OFETs).[9]

Chemical and Physical Properties
Vat Orange 1 is characterized as a yellow-brown powder.[2][3] It is soluble in nitrobenzene,

xylene, and 1,2,3,4-tetrahydronaphthalene, and slightly soluble in chloroform, 2-chlorophenol,

pyridine, acetone, ethanol, toluene, and benzene.[2][5][7][10] The compound is insoluble in

water.[1]

Table 1: General Properties of Vat Orange 1
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Property Value Reference

CAS Number 1324-11-4 [1][2][3][6][10][11]

C.I. Name Vat Orange 1, 59105 [2][3][7]

Synonyms

Golden Yellow RK, Cibanon

Golden Yellow RK, Gold

Orange 5G

[2][3]

Appearance Yellow-brown powder [2][3]

Molecular Formula C24H10Br2O2 [2][3][6][7][11]

Molecular Weight 490.14 g/mol [2][6][7][8][12]

Table 2: Physical and Chemical Data of Vat Orange 1
Property Value Reference

Density 1.837 g/cm³ [13]

Boiling Point 694.9 °C at 760 mmHg [13]

Flash Point 210.8 °C [13]

Water Solubility 8.337 mg/L at 20 °C [4]

LogP 8.06 at 25 °C [4]

Table 3: Fastness Properties of Vat Orange 1
Property Rating Reference

Light Fastness (Xenon) 6-7 [3][4]

Washing (60°C) 4-5 [3]

Perspiration 4-5 [3]

Rubbing 4-5 [3]

Sublimation (180°C) 4-5 [3]
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Synthesis
The primary manufacturing method for Vat Orange 1 involves the bromination of C.I. Vat

Yellow 4 (C.I. 59100).[7] This process continues until the bromine content reaches

approximately 28%.[7] The synthesis of the precursor, Vat Yellow 4, is a complex process that

is not detailed in the available search results.

Vat Yellow 4 (C.I. 59100) Bromination Vat Orange 1 (C.I. 59105)

Click to download full resolution via product page

Synthesis of Vat Orange 1

Experimental Protocols
Detailed experimental protocols for the synthesis of Vat Orange 1 are not publicly available in

the provided search results. However, a general outline of the synthesis can be described as

follows:

Synthesis of Vat Orange 1 from Vat Yellow 4

Objective: To introduce bromine atoms into the Vat Yellow 4 molecule to produce Vat Orange
1.

Reactants: C.I. Vat Yellow 4, Brominating agent (e.g., elemental bromine).

General Procedure:

C.I. Vat Yellow 4 is subjected to a bromination reaction.

The reaction is monitored to achieve a bromine content of up to 28%.[7]

The product, Vat Orange 1, is then isolated and purified.

Note: The specific reaction conditions, such as solvent, temperature, and catalyst, are not

specified in the available literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b116557?utm_src=pdf-body
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.benchchem.com/product/b116557?utm_src=pdf-body-img
https://www.benchchem.com/product/b116557?utm_src=pdf-body
https://www.benchchem.com/product/b116557?utm_src=pdf-body
https://www.benchchem.com/product/b116557?utm_src=pdf-body
https://www.benchchem.com/product/b116557?utm_src=pdf-body
https://www.benchchem.com/product/b116557?utm_src=pdf-body
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.benchchem.com/product/b116557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications
The primary application of Vat Orange 1 is as a dye for various textiles.[1] It is used for dyeing

and printing on cotton, cotton/polyester blends, viscose, and silk.[2][4] Due to its severe light-

brittle nature, it is often used in color matching.[3][4] It can also be processed into organic

pigments.[2][4][5][7]

Recent studies have highlighted the potential of Vat Orange 1 in the field of material science.

Its properties as an n-type semiconductor make it a candidate for use in organic field-effect

transistors (OFETs).[9] The stability of Vat Orange 1 in air further enhances its suitability for

such applications.[9]

Safety and Handling
Vat Orange 1 is considered harmful if swallowed and may cause gastrointestinal irritation.[14]

It can also cause irritation to the eyes, skin, and respiratory tract.[14] It is recommended to

handle this chemical with appropriate personal protective equipment, including chemical safety

goggles, rubber gloves, and a respirator.[14] Handling should be performed in a well-ventilated

area or a chemical fume hood.[14]

Storage: Store in a cool, dry place in tightly sealed, light-resistant containers.[14]

Toxicological Information
There is limited toxicological data available for Vat Orange 1. It is not listed as a carcinogen by

ACGIH, IARC, NIOSH, NTP, or OSHA.[14] However, mutagenicity data has been reported.[14]

Conclusion
Vat Orange 1 (CAS 1324-11-4) is a well-established vat dye with significant applications in the

textile industry. Its chemical and physical properties, particularly its colorfastness, make it a

valuable colorant. While its synthesis from Vat Yellow 4 is known, detailed experimental

protocols are not readily available. The emergence of Vat Orange 1 as a potential n-type

semiconductor opens new avenues for research in organic electronics. As with any chemical,

proper safety precautions are essential when handling this compound. Further research into its

toxicological profile and detailed synthetic methodologies would be beneficial for both industrial

and research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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